Cas no 2228294-12-8 (2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228294-12-8
• MF: C₇H₈BrF₂NS
• MW: 256.110926628113
• CID: 5975266
• PubChem ID: 165802496
• Update Time: 2025-10-29

2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine
• 2228294-12-8
• EN300-1969781

• Inchi： 1S/C7H8BrF2NS/c1-7(11,6(9)10)4-2-3-5(8)12-4/h2-3,6H,11H2,1H3
• InChI Key： UVWQNTRFBSOHTG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)(C(F)F)N)S1

Computed Properties

• Exact Mass: 254.95289g/mol
• Monoisotopic Mass: 254.95289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine

Introduction to 2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine (CAS No: 2228294-12-8)

2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228294-12-8, features a unique structural framework comprising a thiophene ring substituted with a bromo group at the 5-position and an amine functional group at the 2-position of the propyl chain, which is further modified by two fluoro atoms. The presence of these distinct chemical moieties makes it a promising candidate for further exploration in drug discovery and development.

The synthesis of 2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine involves a series of well-defined chemical transformations that highlight the compound's structural complexity. The introduction of the bromo group into the thiophene ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more intricate molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design.

The incorporation of two fluoro atoms at the 1,1-position of the propyl chain introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. Fluorine atoms are widely recognized for their ability to improve metabolic stability, lipophilicity, and binding interactions with biological targets. This feature makes 2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine particularly interesting for developing novel therapeutic agents that exhibit enhanced pharmacokinetic profiles.

In recent years, there has been growing interest in thiophene-based compounds due to their versatile biological activities. Thiophenes are heterocyclic structures that are commonly found in numerous natural products and pharmaceuticals. Their ability to interact with biological targets such as enzymes and receptors has made them valuable scaffolds in drug design. The presence of a bromo group on the thiophene ring in 2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine further expands its potential applications by enabling diverse chemical modifications.

One of the most compelling aspects of this compound is its potential utility in the development of small-molecule inhibitors for therapeutic targets. For instance, studies have shown that thiophene derivatives can exhibit inhibitory activity against various enzymes involved in cancer progression, inflammation, and infectious diseases. The unique structural features of 2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine, including the bromo and fluoro substituents, may contribute to its ability to bind selectively to these targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with greater accuracy. Molecular docking studies using 2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine have revealed promising interactions with key enzymes such as kinases and proteases. These interactions are critical for developing drugs that can modulate signaling pathways associated with various diseases.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their favorable pharmacokinetic properties. Fluorine atoms can enhance drug stability, improve bioavailability, and increase metabolic resistance. The presence of two fluoro atoms in 2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine positions it as a valuable building block for designing next-generation therapeutics that meet these criteria.

Moreover, the synthesis of this compound provides insights into innovative synthetic strategies that can be applied to other fluorinated heterocycles. The use of transition metal-catalyzed reactions has been particularly effective in constructing complex molecular frameworks while maintaining high selectivity and yield. These methodologies are essential for producing advanced intermediates that serve as precursors to biologically active molecules.

In conclusion, 2-(5-bromothiophen-2-yl)-1,1-difluoropropan-2-amine (CAS No: 2228294-12-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug discovery make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various diseases.